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Compound of Interest

Compound Name: n-Octylcyclohexane

Cat. No.: B162980 Get Quote

An In-depth Technical Guide to the Safety Data for n-Octylcyclohexane

This guide provides a comprehensive overview of the safety and hazard information for n-
Octylcyclohexane, compiled for researchers, scientists, and professionals in drug

development. The following sections detail the substance's properties, hazard classifications,

and handling precautions, presenting quantitative data in structured tables and visualizing key

hazard relationships.

Substance Identification
n-Octylcyclohexane is a saturated aliphatic hydrocarbon. Its identification details are

summarized below.
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Identifier Value

Chemical Name n-Octylcyclohexane

Synonyms 1-Cyclohexyloctane, Cyclohexane, octyl-[1][2][3]

CAS Number 1795-15-9[4][5]

Molecular Formula C14H28[1][4][5][6]

Molecular Weight 196.37 g/mol [1][4][5][6]

EINECS Number 217-271-8[1][4][5]

IUPAC Name octylcyclohexane[1]

Physical and Chemical Properties
The physical and chemical properties of n-Octylcyclohexane determine its behavior under

various conditions.

Property Value

Physical Form Clear liquid[3][4][5]

Color Colorless to Almost Colorless[4][5]

Melting Point -19.69 °C[4][5]

Boiling Point 264 °C[4][5] - 280 °C[2]

Density 0.81 g/cm³[4][5]

Refractive Index 1.4500 - 1.4520[4][5]

Octanol/Water Partition Coefficient (log Pow) 7.3 (Computed)[1]

Hazard Identification and Classification
n-Octylcyclohexane is classified based on the Globally Harmonized System (GHS). The

primary hazards are related to irritation and acute toxicity if swallowed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Octylcyclohexane
https://commonchemistry.cas.org/detail?cas_rn=1795-15-9
https://haz-map.com/Agents/13442
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Octylcyclohexane
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://precision.fda.gov/ginas/app/ui/substances/6825d638-bb31-44dd-acac-5426145a52da
https://pubchem.ncbi.nlm.nih.gov/compound/Octylcyclohexane
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://precision.fda.gov/ginas/app/ui/substances/6825d638-bb31-44dd-acac-5426145a52da
https://pubchem.ncbi.nlm.nih.gov/compound/Octylcyclohexane
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Octylcyclohexane
https://www.benchchem.com/product/b162980?utm_src=pdf-body
https://haz-map.com/Agents/13442
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://commonchemistry.cas.org/detail?cas_rn=1795-15-9
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB0415392_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Octylcyclohexane
https://www.benchchem.com/product/b162980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Classification

Category GHS Code Hazard Statement

Acute Toxicity, Oral Category 4 H302
Harmful if

swallowed[4]

Skin

Corrosion/Irritation
Category 2 H315

Causes skin

irritation[4]

Serious Eye

Damage/Eye Irritation
Category 2A H319

Causes serious eye

irritation[4]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 H335
May cause respiratory

irritation[4]

Signal Word: Warning[4]

Hazard Pictograms: GHS07 (Exclamation Mark)

Experimental Protocols
Detailed experimental protocols for the determination of the specific physical, chemical, and

toxicological properties of n-Octylcyclohexane are not provided in the publicly available safety

data sheets and chemical databases. However, such properties are typically determined using

standardized guidelines, such as those established by the Organisation for Economic Co-

operation and Development (OECD) or the American Society for Testing and Materials (ASTM).

For instance:

Boiling Point is often determined according to OECD Test Guideline 103. This method

involves distilling the substance to determine the temperature at which it boils at atmospheric

pressure.

Skin Irritation potential is typically assessed using OECD Test Guideline 404 (Acute Dermal

Irritation/Corrosion). This involves applying the substance to the skin of a test animal

(historically rabbits, now often using in vitro methods) and observing for signs of erythema

and edema.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://www.chemicalbook.com/price-india/N-OCTYLCYCLOHEXANE.htm
https://www.benchchem.com/product/b162980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Irritation is evaluated using methods like OECD Test Guideline 405 (Acute Eye

Irritation/Corrosion), which involves applying the test substance to an animal's eye and

assessing the degree of ocular lesions.

Acute Oral Toxicity is generally determined by OECD Test Guideline 420 (Acute Oral Toxicity

- Fixed Dose Procedure), which involves administering the substance to fasted animals and

observing for mortality and clinical signs over a set period.

These standardized methods ensure that the data generated is reliable, reproducible, and

comparable across different laboratories and regulatory bodies.

Hazard and Precautionary Measures Relationship
The following diagram illustrates the logical relationship between the intrinsic hazards of n-
Octylcyclohexane and the required precautionary measures for safe handling.
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n-Octylcyclohexane Hazard and Precautionary Flow

Substance

Identified Hazards (GHS)

Precautionary Measures / PPE

n-Octylcyclohexane

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

P264: Wash skin thoroughly after handling

P270: Do not eat, drink or smoke when using

P301+P312: IF SWALLOWED: Call a POISON CENTER

P280: Wear protective gloves/eye protection

P302+P352: IF ON SKIN: Wash with plenty of water

P305+P351+P338: IF IN EYES: Rinse cautiously

P261: Avoid breathing vapors/mist

Click to download full resolution via product page

Caption: Logical flow from substance identification to hazards and required precautions.
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Safe Handling and Storage
Safe handling and storage are critical to minimizing exposure and risk.

Handling:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4]

Wash skin thoroughly after handling.[4]

Use only in well-ventilated areas.[7]

Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,

and eye/face protection.[4][8]

Keep away from heat, sparks, open flames, and other ignition sources.[7][9]

Take precautionary measures against static discharge.[7]

Storage:

Keep the container tightly closed.[7]

Store in a cool, dry, and well-ventilated place.[9]

Protect from sunlight.[7]

Keep away from incompatible materials and oxidizing substances.[9]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken:

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[4] Rinse

mouth. Do NOT induce vomiting due to the risk of aspiration.[7]

If on Skin: Wash with plenty of water.[4] Take off immediately all contaminated clothing and

wash it before reuse. If skin irritation occurs, get medical advice.
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If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

physician if you feel unwell.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

Fire-Fighting Measures
While n-Octylcyclohexane is not classified as flammable based on the available SDS, general

precautions for combustible liquids should be taken. Vapors may form explosive mixtures with

air.[7][10]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Vapors are heavier than air and may spread along floors, potentially

leading to flashback from an ignition source.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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